molecular formula C8H11IN4 B8680476 N4-(Cyclopropylmethyl)-5-iodopyrimidine-2,4-diamine

N4-(Cyclopropylmethyl)-5-iodopyrimidine-2,4-diamine

Cat. No. B8680476
M. Wt: 290.10 g/mol
InChI Key: NZPLQOBYSCQMNS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N4-(Cyclopropylmethyl)-5-iodopyrimidine-2,4-diamine is a useful research compound. Its molecular formula is C8H11IN4 and its molecular weight is 290.10 g/mol. The purity is usually 95%.
BenchChem offers high-quality N4-(Cyclopropylmethyl)-5-iodopyrimidine-2,4-diamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N4-(Cyclopropylmethyl)-5-iodopyrimidine-2,4-diamine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

N4-(Cyclopropylmethyl)-5-iodopyrimidine-2,4-diamine

Molecular Formula

C8H11IN4

Molecular Weight

290.10 g/mol

IUPAC Name

4-N-(cyclopropylmethyl)-5-iodopyrimidine-2,4-diamine

InChI

InChI=1S/C8H11IN4/c9-6-4-12-8(10)13-7(6)11-3-5-1-2-5/h4-5H,1-3H2,(H3,10,11,12,13)

InChI Key

NZPLQOBYSCQMNS-UHFFFAOYSA-N

Canonical SMILES

C1CC1CNC2=NC(=NC=C2I)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

N-iodosuccinimide (11.5 g, 50.9 mmol) was added to a solution of compound 237 (7.60 g, 46.3 mmol) in AcOH (90 mL). The reaction was warmed to 80° C. and stirred for 1.5 h. Solvent was removed in vacuo. The residue was taken up in dichloromethane (200 mL) and water. The aqueous layer was brought to pH 12 with 5 N NaOH and organics were sequestered. The aqueous was extracted further with dichloromethane (2×100 mL). The combined organics were treated with solid sodium thiosulfate, dried with MgSO4 and concentrated in vacuo. Silica gel chromatography (gradient elution 10 to 75% ethyl acetate in hexanes) afforded compound 238 (8.0 g, 60% yield).
Quantity
11.5 g
Type
reactant
Reaction Step One
Quantity
7.6 g
Type
reactant
Reaction Step One
Name
Quantity
90 mL
Type
solvent
Reaction Step One
Yield
60%

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